Cas no 1185081-21-3 (2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate)

• Product Name: 2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
• CAS No: 1185081-21-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1039962
• PubChem ID: 45036875
• Update Time: 2025-09-17

2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
• 2-oxo-2-(4-propan-2-yloxyphenyl)acetaldehyde,hydrate
• 2-oxo-2-(4-propan-2-yloxyphenyl)acetaldehyde;hydrate
• 1185081-21-3
• 4-Isopropoxyphenylglyoxal hydrate
• DTXSID60661717
• Oxo{4-[(propan-2-yl)oxy]phenyl}acetaldehyde--water (1/1)
• 2-(4-Isopropoxyphenyl)-2-oxoacetaldehydehydrate
• AKOS016006879
• AB48699

• Inchi： 1S/C11H12O3.H2O/c1-8(2)14-10-5-3-9(4-6-10)11(13)7-12;/h3-8H,1-2H3;1H2
• InChI Key： ZIRLZQLPBDZWFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C=O)=O)=CC=1)C(C)C.O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes